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Compound of Interest

Compound Name: LY2365109

Cat. No.: B1246832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of LY2365109 stock solutions for

use in cell culture experiments. LY2365109 hydrochloride is a potent and selective inhibitor of

the glycine transporter 1 (GlyT1), with an IC50 value of 15.8 nM for human GlyT1a.[1][2][3] By

blocking GlyT1, LY2365109 increases extracellular levels of glycine, which in turn potentiates

the activity of N-methyl-D-aspartate (NMDA) receptors.[4]

Physicochemical and Solubility Data
A summary of the key quantitative data for LY2365109 hydrochloride is presented in the table

below for easy reference.
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Property Value

Chemical Name

N-[2-[4-(1,3-Benzodioxol-5-yl)-2-(1,1-

dimethylethyl)phenoxy]ethyl]-N-methylglycine

hydrochloride

Molecular Weight 421.91 g/mol [5]

Appearance White to off-white solid[3]

Purity ≥98% (HPLC)[5]

Solubility in DMSO 42.19 mg/mL (100 mM)[5]

Solubility in Ethanol 21.1 mg/mL (50 mM)[5]

Storage of Solid Desiccate at room temperature[5]

Storage of Stock Solution -20°C for 1 month or -80°C for 6 months[2][3]

Experimental Protocols
Materials

LY2365109 hydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade

Ethanol (EtOH), 200 proof (100%), cell culture grade

Sterile microcentrifuge tubes or vials

Sterile serological pipettes and pipette tips

Vortex mixer

Analytical balance

Protocol 1: Preparation of a 100 mM LY2365109 Stock
Solution in DMSO
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This protocol describes the preparation of a high-concentration stock solution in DMSO, which

is the recommended solvent for maximum solubility.

Weighing the Compound: Carefully weigh out the desired amount of LY2365109
hydrochloride powder using an analytical balance in a chemical fume hood. For example, to

prepare 1 mL of a 100 mM stock solution, weigh out 42.19 mg of the compound.

Solvent Addition: Add the appropriate volume of DMSO to the weighed compound. For the

example above, add 1 mL of DMSO.

Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming

in a 37°C water bath can be used to aid dissolution if necessary.

Sterilization (Optional): If required, the stock solution can be sterilized by filtering through a

0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[2][3]

Protocol 2: Preparation of a 50 mM LY2365109 Stock
Solution in Ethanol
This protocol is an alternative for experiments where DMSO may interfere with cellular

processes.

Weighing the Compound: As in Protocol 1, accurately weigh the desired amount of

LY2365109 hydrochloride. To prepare 1 mL of a 50 mM stock solution, weigh out 21.1 mg.

Solvent Addition: Add the corresponding volume of 100% ethanol. For the example, add 1

mL of ethanol.

Dissolution: Vortex the mixture thoroughly until all the solid has dissolved.

Aliquoting and Storage: Dispense the stock solution into sterile single-use aliquots and store

at -20°C or -80°C as described in the DMSO protocol.
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Note on Dilutions: When preparing working solutions for cell culture, ensure that the final

concentration of the organic solvent (DMSO or ethanol) is not toxic to the cells. It is

recommended to keep the final solvent concentration below 0.5% (v/v).

Visualizations
Signaling Pathway of LY2365109
The following diagram illustrates the mechanism of action of LY2365109 as a GlyT1 inhibitor at

a glutamatergic synapse.
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Caption: Mechanism of LY2365109 as a GlyT1 inhibitor at the synapse.

Experimental Workflow for Stock Solution Preparation
This diagram outlines the key steps for preparing LY2365109 stock solutions.
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Caption: Workflow for preparing LY2365109 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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